Cas no 1890691-36-7 (1-1-(quinolin-6-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(quinolin-6-yl)cyclopropylethan-1-amine
• CAS No: 1890691-36-7
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• CID: 5876919
• PubChem ID: 117303219
• Update Time: 2025-06-26

1-1-(quinolin-6-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(quinolin-6-yl)cyclopropylethan-1-amine
• EN300-1750191
• 1-[1-(quinolin-6-yl)cyclopropyl]ethan-1-amine
• 1890691-36-7

• Inchi： 1S/C14H16N2/c1-10(15)14(6-7-14)12-4-5-13-11(9-12)3-2-8-16-13/h2-5,8-10H,6-7,15H2,1H3
• InChI Key： VTGZRUQPUUVSNO-UHFFFAOYSA-N
• SMILES： NC(C)C1(C2C=CC3C(=CC=CN=3)C=2)CC1

Computed Properties

• Exact Mass: 212.131348519g/mol
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-1-(quinolin-6-yl)cyclopropylethan-1-amine

Introduction to 1-1-(quinolin-6-yl)cyclopropylethan-1-amine (CAS No. 1890691-36-7)

1-1-(quinolin-6-yl)cyclopropylethan-1-amine is a structurally intriguing compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound, identified by the CAS number 1890691-36-7, represents a fusion of two heterocyclic scaffolds—the well-known quinoline moiety and the less conventional cyclopropyl group—linked through an amine bridge. Such structural motifs are often explored for their potential to modulate biological targets with high specificity and affinity, making this molecule a promising candidate for further investigation in drug discovery.

The quinoline scaffold is renowned for its broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. Compounds derived from quinoline have been central to several landmark therapeutics over the past century. The introduction of the cyclopropyl group in 1-1-(quinolin-6-yl)cyclopropylethan-1-amine introduces rigidity to the molecular framework, which can significantly influence binding interactions at the target site. This structural feature is particularly relevant in the design of kinase inhibitors, where steric constraints often enhance binding affinity and selectivity.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes of such molecules with greater accuracy. The combination of quinoline and cyclopropyl in 1-1-(quinolin-6-yl)cyclopropylethan-1-amine suggests potential interactions with proteins involved in signal transduction and metabolic pathways. Preliminary virtual screening studies indicate that this compound may exhibit inhibitory activity against certain kinases, which are critical targets in oncology and inflammatory diseases.

The amine functional group in the molecule provides a handle for further chemical modification, allowing for derivatization strategies that could enhance pharmacokinetic properties or target specificity. For instance, modifications at the amine position could introduce solubility-enhancing groups or linkers suitable for prodrug formulations. Such adaptability makes 1-1-(quinolin-6-yl)cyclopropylethan-1-amine a versatile scaffold for medicinal chemists seeking to develop novel therapeutic agents.

In vitro studies have begun to explore the biological profile of 1-1-(quinolin-6-yl)cyclopropylethan-1-amine, focusing on its interaction with model enzymes and cellular systems. Initial assays suggest modest activity against certain bacterial strains, hinting at potential antimicrobial applications. Additionally, the compound’s ability to cross cell membranes may be advantageous for developing treatments targeting intracellular pathogens or diseases involving disrupted cellular barriers.

The synthesis of 1-1-(quinolin-6-yl)cyclopropylethan-1-amine presents an interesting challenge due to the complexity of integrating the quinoline and cyclopropyl moieties. Traditional synthetic routes involve multi-step sequences, including cyclization reactions and nucleophilic substitutions, which require careful optimization to achieve high yields and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have streamlined many such processes, making it feasible to produce complex derivatives like this one on a scalable basis.

From a regulatory perspective, compounds like 1-1-(quinolin-6-yl)cyclopropylethan-1-amine must undergo rigorous safety and efficacy testing before progressing to clinical trials. The quinoline moiety, while well-documented in therapeutics, requires careful consideration due to potential toxicities associated with certain derivatives. However, the cyclopropyl group introduces a new layer of complexity that may influence metabolic pathways differently compared to classical quinolines.

The integration of machine learning models into drug discovery pipelines has accelerated the identification of promising candidates like 1-1-(quinolin-6-y)cyclopropylethan - - - - - - - - - - - - - - - lamine (CAS No. 1890691367) by predicting binding affinities and optimizing molecular properties virtually before experimental validation is required. Such computational approaches not only save time but also provide insights into structural modifications that could enhance potency or reduce off-target effects.

Future research directions may explore derivatives of this compound with modified substituents on the quinoline ring or altered connectivity between the heterocycles. For example, introducing fluorine atoms could improve metabolic stability or binding interactions with specific protein targets. Similarly, exploring enantiomeric forms might reveal stereoselective effects that are critical for therapeutic efficacy.

The broader significance of compounds like 1 - (quinolin - 6 yl) cyc lo prop yle thane ethanam ine (CAS No .1890691367) lies in their potential contribution to addressing unmet medical needs through innovative chemical design. By combining established pharmacophores with novel scaffolds, researchers can generate unique molecules that challenge existing paradigms in drug development. As our understanding of biological systems evolves alongside technological advancements in synthetic chemistry and computational biology，the pipeline for next-generation therapeutics continues to expand.